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Compound of Interest

Compound Name: Ethyl 2,3-dihydroxybenzoate

Cat. No.: B1303491

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard statements associated with Ethyl 2,3-
dihydroxybenzoate (CAS No. 3943-73-5). The information herein is intended to support safe
handling, use, and storage of this compound in a research and development setting.

GHS Hazard Classification

Ethyl 2,3-dihydroxybenzoate is classified under the GHS framework with the following hazard
statements, signal word, and pictogram. This classification indicates that the substance
presents a moderate hazard.

Table 1: GHS Hazard Classification for Ethyl 2,3-dihydroxybenzoate
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Category Code Hazard Statement

Skin Corrosion/Irritation H315 Causes skin irritation.

Serious Eye Damage/Eye . Lo
o H319 Causes serious eye irritation.
Irritation

Specific Target Organ Toxicity M rat
ay cause respiratory

— Single Exposure H335 T

_ o irritation.
(Respiratory tract irritation)
Signal Word - Warning

Pictogram - I

Precautionary Statements

A comprehensive set of precautionary statements is crucial for minimizing risks associated with
Ethyl 2,3-dihydroxybenzoate. These are categorized into prevention, response, storage, and
disposal.

Table 2: GHS Precautionary Statements for Ethyl 2,3-dihydroxybenzoate

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Category Code Precautionary Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if
you feel unwell.
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON
P312 CENTER/doctor if you feel
unwell.
P330 Rinse mouth.
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If skin irritation occurs: Get

P332 + P313 _ _ _
medical advice/attention.
If eye irritation persists: Get
P337 + P313
medical advice/attention.
Take off contaminated clothing
P362 + P364 _
and wash it before reuse.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Quantitative Toxicological Data

As of the date of this guide, publicly available quantitative toxicological data, such as LD50
(Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) values for Ethyl 2,3-
dihydroxybenzoate, have not been identified in the consulted resources. The GHS
classification is likely based on data from analogous compounds or qualitative assessments.

Experimental Protocols

Detailed experimental protocols for the determination of the GHS hazard classifications for
Ethyl 2,3-dihydroxybenzoate are not readily available in the public domain. The classification
is typically determined by chemical suppliers based on internal studies or data from structurally
similar compounds. The hazard statements for skin and eye irritation are likely derived from in
vitro or in vivo studies following standardized guidelines, such as those from the Organisation
for Economic Co-operation and Development (OECD). The potential for respiratory irritation is
often assessed based on the physical and chemical properties of the substance and any
available inhalation toxicity data.

GHS Hazard Communication Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

The following diagram illustrates the logical workflow from hazard identification to the
communication of hazards on labels and Safety Data Sheets (SDS) according to the GHS.

Hazard Identification
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 To cite this document: BenchChem. [In-Depth Technical Guide: GHS Hazard Statements for
Ethyl 2,3-dihydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303491#ghs-hazard-statements-for-ethyl-2-3-

dihydroxybenzoate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

